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Compound of Interest

2-(3-Chloro-2-
Compound Name:
methoxyphenyl)acetaldehyde

Cat. No.: B12071067

Get Quote

Emergency Overview & Hazard Identification

Compound Class: Halogenated Aromatic Aldehyde Molecular Formula: CoHsCIO2 Estimated
Hazard Profile:[1][2]

o GHS Classification: Skin Irritant (Cat 2), Eye Irritant (Cat 2A), Specific Target Organ Toxicity
(Respiratory Irritation).

» Reactivity: Aldehydes are inherently unstable. They oxidize to carboxylic acids in air and can
polymerize exothermically in the presence of strong acids or bases.

o Key Risk: As a halogenated organic, improper disposal (e.g., drain pouring) is a violation of
EPA/RCRA regulations (typically DOO1 Ignitable or listed halogenated waste) and can
generate toxic dioxins if incinerated at insufficient temperatures.

Pre-Disposal Characterization

Before disposal, you must characterize the waste state to select the correct stream.
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Parameter

Specification

Operational Implication

Physical State

Liquid (likely) or Low-melting
Solid

Liguids require secondary
containment; solids require

double-bagging.

Flash Point

>60°C (Estimated)

Classified as Combustible. Do

not mix with oxidizers.[3]

Solubility

Low in water; High in organics
(DCM, DMSO)

DO NOT attempt aqueous

dilution for drain disposal.

Incompatibilities

Strong Oxidizers, Bases,

Amines

Segregate from nitric acid,
peroxides, and ammonia to
prevent

explosion/polymerization.

Disposal Methodologies
Method A: Commercial Incineration (The Gold Standard)

For research laboratories, the only acceptable disposal method for halogenated aromatic

aldehydes is high-temperature incineration via a licensed hazardous waste contractor. This

ensures complete destruction of the chlorinated ring system.

Protocol:

e Segregation: Collect in a dedicated waste container labeled "Halogenated Organic Waste."

o Note: Do not mix with non-halogenated solvents (e.g., Acetone, Ethanol) if your facility

separates these streams, as halogenated waste is significantly more expensive to

process.

o Container Choice: Use High-Density Polyethylene (HDPE) or amber glass containers with

PTFE-lined caps. Avoid metal cans due to potential acidity from aldehyde oxidation.

o Labeling: Affix a hazardous waste tag immediately upon the first addition.
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o Constituents: "2-(3-Chloro-2-methoxyphenyl)acetaldehyde” (Write full name; no

abbreviations).

o Hazards: Check "Toxic" and "Irritant."”

Method B: Chemical Deactivation (Spill Response Only)

Warning: In-lab chemical neutralization (e.g., oxidation to acid) is NOT recommended for
routine disposal of this compound due to the stability of the chlorinated ring and potential for

generating more toxic byproducts.

Use this protocol only for stabilizing spills before cleanup.

e Quenching Agent: Sodium Bisulfite (saturated aqueous solution).

e Mechanism: Bisulfite forms an adduct with the aldehyde, reducing its volatility and reactivity.

e Procedure:

o

Cover the spill with excess solid Sodium Bisulfite or Sodium Metabisulfite.

Add a small amount of water to create a slurry.

[e]

Wait 15-30 minutes for the adduct to form.

o

Scoop the resulting sludge into a hazardous waste container.

[¢]

Decision Logic & Workflows
Waste Stream Decision Tree

This logic gate ensures you select the correct regulatory path for the material.
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Waste: 2-(3-Chloro-2-methoxyphenyl)acetaldehyde

Is the material Pure or in Solution?

Solid/Oil \Dissolved
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\

Stream A: Solid Hazardous Waste Is solvent Halogenated?
(e.g., DCM, Chloroform)
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(Pack in Drum)

No (e.g., Methanol)

Stream C: Non-Halogenated Organic Waste
(Fuel Blending - CHECK LOCAL REGS)
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I
I
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CRITICAL: If >1% Halogen content,

must default to Stream B

Re-route

Stream B: Halogenated Solvent Waste
(High BTU Incineration)

Click to download full resolution via product page
Figure 1: Decision matrix for determining the appropriate hazardous waste stream based on
physical state and solvent composition.
Spill Response Protocol

Tech Support
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In the event of a benchtop spill, follow this immediate containment workflow.

1. ALERT & EVACUATE
(Lachrymator Hazard)

2. DON PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. VENTILATE
(Open Fume Hoods)

Us:.\/):?nfiggi?e or > S. COLLECT 6. REPORT
""| Place in Bag -> Seal -> Tag Contact EHS
Polypropylene Pads

Click to download full resolution via product page

Figure 2: Sequential workflow for safely managing a laboratory spill of an irritating aromatic
aldehyde.

Regulatory Compliance & Documentation
EPA/RCRA Waste Codes

While this specific research chemical may not have a unique "U" or "P" list code, it defaults to
the following characteristics under the Resource Conservation and Recovery Act (RCRA):

e D001 (Ignitable): If the flash point is <60°C (conservative assumption for aldehydes).

» Halogenated Solvents (F-List): If mixed with spent methylene chloride or chloroform.

Labeling Requirements

Your waste tag must explicitly state:

Scientific Rationale (Why this matters)

« Aldehyde Autoxidation: Aldehydes react with oxygen to form carboxylic acids. In this case,
the product would be 3-chloro-2-methoxyphenylacetic acid. While this acid is stable, the
transition can generate peroxides if ether linkages are present (methoxy group), posing an
explosion risk in long-term storage [1].
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» Halogen Persistence: The chlorine atom on the aromatic ring makes the compound resistant
to biodegradation. Pouring this down the drain allows it to persist in water systems, where it
can be toxic to aquatic life [2].

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.

o U.S. Environmental Protection Agency. (2024). Hazardous Waste Generators. EPA.gov.

e Sigma-Aldrich. (2024). Safety Data Sheet: Chloroacetaldehyde (Analogous Hazard Data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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